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Compound of Interest

Compound Name: AC915

Cat. No.: B1665393 Get Quote

The proper disposal of laboratory chemicals is a critical component of ensuring a safe and

compliant research environment. The identifier "AC915" is associated with multiple, chemically

distinct products, each requiring specific disposal protocols. This guide provides detailed

procedures for the disposal of chemical products labeled as "AC915," catering to researchers,

scientists, and drug development professionals. It is imperative to identify the specific product

in use by consulting its Safety Data Sheet (SDS) before proceeding with any disposal steps.

Marlite C915 VOC Compliant Construction Adhesive
Marlite C915 is a highly flammable liquid and vapor that can cause serious eye irritation and is

suspected of causing cancer if inhaled.[1] Proper handling and disposal are crucial to mitigate

these risks.

Quantitative Safety Data
Property Value

Flammability Highly flammable liquid and vapor

Health Hazards

Causes serious eye irritation; Suspected of

causing cancer (inhalation); Causes damage to

organs (swallowed); May cause respiratory

irritation; May cause drowsiness or dizziness.

Disposal Protocol

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1665393?utm_src=pdf-interest
https://www.benchchem.com/product/b1665393?utm_src=pdf-body
https://www.benchchem.com/product/b1665393?utm_src=pdf-body
https://marlite.com/wp-content/uploads/2021/03/Adhesive-C915-GHS-SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal of Marlite C915 must be conducted in accordance with all applicable federal, state,

and local regulations.

Personal Protective Equipment (PPE): Before handling, ensure appropriate PPE is worn,

including protective gloves, eye or face protection, and protective clothing.[1]

Container Management: Keep the container tightly closed when not in use.[1] Store in a well-

ventilated and secure area.[1]

Waste Collection: Collect waste material in a designated, properly labeled hazardous waste

container. Do not mix with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

Spill Management: In case of a spill, shut off all ignition sources.[1] Use spark-proof tools

and explosion-proof equipment.[1] Absorb the spill with an inert material and place it in the

hazardous waste container.[1] Prevent the spilled material from entering waterways, drains,

and sewers.[1]

Final Disposal: Arrange for pickup and disposal by a licensed hazardous waste disposal

company.

Disposal Workflow for Marlite C915
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Caption: Workflow for the proper disposal of Marlite C915 adhesive.

LN-915 Adhesive
LN-915 is another adhesive product with specific disposal considerations. The primary

guidance is to dispose of this material in accordance with all applicable regulations.[2]
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Disposal Protocol
Waste Characterization: Based on its properties, LN-915 waste must be treated as

hazardous.

Containerization: Place collected material in a proper container for disposal.[2]

Spill Response: For small spills, use an absorbent material to pick up the residue.[2] For

large spills, after containing the spill, pump the material into storage or salvage vessels.[2]

Regulatory Compliance: Ensure disposal methods are in compliance with federal, state, and

local environmental control regulations.

Disposal Workflow for LN-915
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Caption: Step-by-step disposal procedure for LN-915 adhesive.

Baseline 915 EC Herbicide
Baseline 915 EC is an emulsifiable concentrate herbicide that is very toxic to aquatic life with

long-lasting effects.[3] It can also cause serious eye damage and skin irritation.[3]
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Property Value

Acute Toxicity
Harmful if inhaled; May be harmful if swallowed

or in contact with skin.[3]

Skin Corrosion/Irritation
Causes skin irritation; May cause an allergic

skin reaction.[3]

Eye Damage/Irritation Causes serious eye damage.[3]

Environmental Hazards
Very toxic to aquatic life with long lasting effects.

[3]

Disposal Protocol
PPE: Wear appropriate protective clothing, gloves, and eye/face protection.

Prevent Environmental Contamination: Do not allow the product to enter drains, sewers, or

waterways. Prevent fire-fighting water from entering the environment.[3]

Waste Collection: Collect waste in a designated, sealed, and properly labeled container.

Storage: Keep in the original container in a cool, well-ventilated place away from sources of

ignition and direct sunlight.[3]

Professional Disposal: Dispose of contents/container in accordance with licensed collector's

sorting instructions.

Disposal Workflow for Baseline 915 EC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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